Cas no 1357945-27-7 (5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine
• CAS No: 1357945-27-7
• MF: C₆H₃ClIN₃
• MW: 279.465591669083
• MDL: MFCD16658104
• CID: 1028952
• PubChem ID: 71700022
• Update Time: 2025-06-11

5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine
• 5-chloro-3-iodo-2H-pyrazolo[4,3-b]pyridine
• 1H-Pyrazolo[4,3-b]pyridine, 5-chloro-3-iodo-
• GJYMAUPNXHZFIU-UHFFFAOYSA-N
• FCH1346732
• AK137086
• AX8258654
• AB0092116
• 5-Chloro-3-iodo-1H-pyrazolo[3,4]pyridine
• 3-b]pyridine
• G10250
• CS-D1089
• SCHEMBL15332665
• AKOS022171570
• MFCD16658104
• DTXSID30856638
• DB-196526
• DS-5673
• 1357945-27-7
• SY072297

• MDL： MFCD16658104
• Inchi： 1S/C6H3ClIN3/c7-4-2-1-3-5(9-4)6(8)11-10-3/h1-2H,(H,10,11)
• InChI Key： GJYMAUPNXHZFIU-UHFFFAOYSA-N
• SMILES： IC1=C2C(C=CC(=N2)Cl)=NN1

Computed Properties

• Exact Mass: 278.90602g/mol
• Monoisotopic Mass: 278.90602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine

Introduction to 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine (CAS No. 1357945-27-7)

5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework and potential pharmacological applications. This compound, identified by its Chemical Abstracts Service (CAS) number 1357945-27-7, belongs to the pyrazolopyridine class, which is known for its broad spectrum of biological activities. The presence of both chloro and iodo substituents in the molecule enhances its reactivity, making it a valuable scaffold for further derivatization and drug development.

The structural motif of 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine consists of a fused ring system comprising a pyrazole ring and a pyridine ring. This particular arrangement is highly conducive to interactions with biological targets, such as enzymes and receptors, which has spurred extensive research into its derivatives. The chloro group at the 5-position and the iodo group at the 3-position provide distinct sites for chemical modification, enabling the synthesis of a diverse array of analogs with tailored pharmacological properties.

In recent years, there has been a surge in interest regarding pyrazolopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine has been explored as a precursor in the development of compounds with potential antimicrobial, anticancer, and anti-inflammatory activities. The unique electronic and steric properties of this molecule make it an attractive candidate for designing inhibitors targeting key disease-related pathways.

One of the most compelling aspects of 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine is its utility in fragment-based drug design. Researchers have leveraged its scaffold to identify novel pharmacophores that interact with biological macromolecules. For instance, studies have shown that derivatives of this compound can modulate the activity of kinases and other enzymes implicated in cancer progression. The halogenated rings facilitate hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and specificity.

The synthesis of 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine typically involves multi-step organic reactions, including cyclization and halogenation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound meets the stringent requirements for preclinical and clinical studies. The availability of high-quality starting materials has enabled researchers to rapidly screen libraries of derivatives, accelerating the discovery pipeline.

Recent advancements in computational chemistry have further enhanced the study of 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine and its analogs. Molecular docking simulations have been used to predict binding modes and affinities with target proteins, providing insights into structure-activity relationships. These computational approaches complement experimental efforts by allowing virtual screening of large compound libraries, thereby reducing the time and cost associated with hit identification.

The pharmacological profile of 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine has been investigated in several preclinical models. Initial studies have highlighted its potential as an inhibitor of vascular endothelial growth factor (VEGF) receptors, which are crucial for tumor angiogenesis. Additionally, derivatives of this compound have shown promise in suppressing inflammatory pathways by modulating cytokine production and immune cell function.

In conclusion, 5-Chloro-3-iodo-1H-pyrazolo[4,3-b]pyridine (CAS No. 1357945-27-7) represents a significant advancement in medicinal chemistry research. Its unique structural features and reactivity make it an invaluable tool for developing new therapeutic agents. As research continues to uncover novel applications for this compound and its derivatives, it is poised to play a pivotal role in addressing unmet medical needs across multiple disease areas.